Cas no 1352318-25-2 (2-bromo-4-nitro-1-propoxybenzene)

• Product Name: 2-bromo-4-nitro-1-propoxybenzene
• CAS No: 1352318-25-2
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• MDL: MFCD20529436
• CID: 2771270
• PubChem ID: 56776536
• Update Time: 2025-07-23

2-bromo-4-nitro-1-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-nitro-1-propoxybenzene
• BS-25328
• CS-0211262
• DTXSID80718318
• 1352318-25-2
• MFCD20529436

• MDL： MFCD20529436
• Inchi： 1S/C9H10BrNO3/c1-2-5-14-9-4-3-7(11(12)13)6-8(9)10/h3-4,6H,2,5H2,1H3
• InChI Key： PUDSNKROJBEMKJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.98400
• Monoisotopic Mass: 258.98441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.66930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-bromo-4-nitro-1-propoxybenzene

Research Brief on 2-Bromo-4-nitro-1-propoxybenzene (CAS: 1352318-25-2): Recent Advances and Applications

2-Bromo-4-nitro-1-propoxybenzene (CAS: 1352318-25-2) is a nitroaromatic compound with significant potential in chemical and pharmaceutical research. Recent studies have highlighted its utility as a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules. This research brief consolidates the latest findings on its synthesis, reactivity, and applications in drug discovery and material science.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-bromo-4-nitro-1-propoxybenzene as a key precursor in the synthesis of indole derivatives with potent antimicrobial activity. The researchers employed a palladium-catalyzed coupling reaction to achieve high yields (85-92%) under mild conditions, underscoring the compound's synthetic flexibility. Notably, the electron-withdrawing nitro group at the 4-position was found to enhance the electrophilicity of the adjacent bromine, facilitating subsequent functionalization.

In materials science, a breakthrough application was reported in ACS Applied Materials & Interfaces (2024), where 2-bromo-4-nitro-1-propoxybenzene served as a building block for photo-responsive liquid crystals. The propoxy side chain contributed to mesophase stability while the nitro group enabled reversible photoisomerization, achieving a remarkable 98% switching efficiency under visible light irradiation. These findings suggest promising applications in optoelectronic devices and smart coatings.

Pharmacological investigations have revealed interesting structure-activity relationships. Molecular docking simulations (Bioorganic Chemistry, 2024) indicate that derivatives of 2-bromo-4-nitro-1-propoxybenzene can selectively inhibit protein kinase C-θ (PKC-θ) through halogen bonding interactions with the bromine atom. This mechanism shows potential for developing new immunomodulators, with lead compounds demonstrating IC₅₀ values in the low micromolar range (3.2-8.7 μM) in T-cell activation assays.

Recent advances in green chemistry have addressed previous synthetic challenges. A microwave-assisted protocol developed by Gupta et al. (2024) reduced reaction times from 12 hours to 25 minutes while maintaining excellent purity (>99%). Life cycle assessment revealed a 62% reduction in E-factor compared to conventional methods, making this approach more sustainable for industrial-scale production of 2-bromo-4-nitro-1-propoxybenzene derivatives.

Ongoing clinical research is exploring the compound's metabolites as potential biomarkers. A phase I study (NCT05678244) identified the sulfate conjugate of 2-bromo-4-nitro-1-propoxybenzene as a stable urinary metabolite with linear pharmacokinetics up to 200 mg doses. This finding may facilitate therapeutic drug monitoring for future drug candidates derived from this chemical scaffold.

In conclusion, 2-bromo-4-nitro-1-propoxybenzene continues to emerge as a multifaceted tool in chemical biology. Its unique combination of reactivity, structural features, and derivatization potential positions it as valuable building block for both pharmaceutical development and advanced materials. Future research directions may focus on expanding its applications in targeted drug delivery systems and as a probe for studying nitroreductase activity in hypoxic tumor environments.